Cas no 1804315-43-2 (2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804315-43-2
• MF: C₈H₆F₄N₂O₂
• MW: 238.139055728912
• CID: 4829392
• Update Time: 2025-06-08

2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F4N2O2/c9-4-1-7(16-8(10,11)12)6(3-15)14-5(4)2-13/h1,3H,2,13H2
• InChI Key： TXPJBGLFVLLRQA-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=O)N=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804315-43-2)

2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde, identified by its CAS number 1804315-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of functional groups such as an amine, a fluoro substituent, and a trifluoromethoxy group, along with the aldehyde moiety at the sixth carbon position, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The aminomethyl group at the second carbon position introduces a nucleophilic site that can participate in various chemical reactions, including condensation, coupling, and modification processes. This feature is particularly valuable in the synthesis of more complex molecules, where the amine functionality can serve as a handle for further derivatization. The fluoro substituent at the third carbon position is known to influence the metabolic stability and binding affinity of drug candidates. Fluorine atoms are often incorporated into pharmaceuticals to enhance their bioavailability, reduce degradation rates, and improve interactions with biological targets. In contrast, the trifluoromethoxy group at the fifth carbon position adds another layer of electronic and steric effects, which can modulate the pharmacokinetic properties of the compound.

The carboxaldehyde functionality at the sixth carbon position provides an active site for further chemical transformations. Aldehydes are versatile intermediates that can undergo reduction to form primary or secondary alcohols, oxidation to form carboxylic acids, or condensation reactions to form Schiff bases and other derivatives. These reactivity patterns make 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde a valuable building block in synthetic organic chemistry.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their broad spectrum of biological activities. Pyridines are integral components of many FDA-approved drugs, including antiviral agents, anticancer medications, and central nervous system (CNS) therapeutics. The structural features of 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde align well with these trends, making it a promising candidate for further investigation.

In particular, the combination of an amine group and an aldehyde moiety suggests potential applications in protease inhibition and kinase targeting. Proteases and kinases are critical enzymes involved in numerous biological pathways, making them attractive targets for drug development. The presence of fluorinated substituents may enhance binding interactions with these enzymes by improving lipophilicity and reducing metabolic degradation. Furthermore, the trifluoromethoxy group could influence protein-ligand interactions by introducing steric hindrance and electronic effects that fine-tune binding affinity.

Recent studies have demonstrated that fluorinated pyridines exhibit enhanced binding affinities to certain protein targets compared to their non-fluorinated counterparts. For instance, fluorinated pyridines have been shown to improve the potency of kinase inhibitors by modulating hydrogen bonding networks and hydrophobic interactions with the enzyme active site. Similarly, fluorine atoms can increase metabolic stability by preventing oxidative degradation pathways. These findings underscore the potential value of 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde as a lead compound or intermediate in drug discovery efforts.

The utility of this compound extends beyond kinase inhibition. The amine group can be readily modified to introduce additional functionalities such as thiourea linkages or urea moieties, which are known to enhance binding interactions with biological targets. Additionally, the aldehyde functionality can be used to form Schiff bases with various nitrogen-containing compounds, leading to novel heterocyclic structures with potential pharmacological activity.

Another area where 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde shows promise is in the development of antiviral agents. Pyridine derivatives have been reported to inhibit viral proteases and integrases, key enzymes involved in viral replication cycles. The structural motifs present in this compound could be exploited to design inhibitors that target viral enzymes with high selectivity and potency.

The synthesis of 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 3-fluoro-5-trifluoromethoxypyridine-2-carbaldehyde, nucleophilic addition reactions with ammonia or ammonium salts can introduce the amine group at the second carbon position. Subsequent functional group modifications can then be performed to achieve the desired final structure.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Molecular modeling techniques have been increasingly employed to predict reaction outcomes and guide synthetic strategies. By simulating interactions between intermediates and reagents, chemists can identify optimal conditions for producing high yields of target compounds while minimizing unwanted side reactions.

In conclusion, 2-(Aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804315-43-2) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to play an important role in future drug development efforts.